Cas no 1286777-38-5 (5-(Methoxymethyl)-2-pyridinecarboxylic acid)

• Product Name: 5-(Methoxymethyl)-2-pyridinecarboxylic acid
• CAS No: 1286777-38-5
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 6306413
• PubChem ID: 67477693
• Update Time: 2025-10-19

5-(Methoxymethyl)-2-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2631698
• EN300-6764492
• 5-(methoxymethyl)pyridine-2-carboxylic acid
• 1286777-38-5
• 5-(Methoxymethyl)-2-pyridinecarboxylic acid

• Inchi： 1S/C8H9NO3/c1-12-5-6-2-3-7(8(10)11)9-4-6/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： AVUWBVHPNYXCKO-UHFFFAOYSA-N
• SMILES： O(C)CC1C=NC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.4Ų

Additional information on 5-(Methoxymethyl)-2-pyridinecarboxylic acid

Recent Advances in the Study of 5-(Methoxymethyl)-2-pyridinecarboxylic acid (CAS: 1286777-38-5)

5-(Methoxymethyl)-2-pyridinecarboxylic acid (CAS: 1286777-38-5) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 5-(Methoxymethyl)-2-pyridinecarboxylic acid is its incorporation into the design of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound as a building block to develop potent and selective inhibitors, leveraging its unique structural features to enhance binding affinity and pharmacokinetic properties. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed these synthetic strategies and their outcomes.

In addition to its role in kinase inhibitor development, 5-(Methoxymethyl)-2-pyridinecarboxylic acid has also been investigated for its potential as a ligand in metal-catalyzed reactions. Its ability to coordinate with transition metals has opened new avenues for catalytic applications in organic synthesis. A study published in ACS Catalysis demonstrated the compound's efficacy in facilitating cross-coupling reactions, which are pivotal in the construction of complex molecular architectures. These findings underscore the versatility of this pyridine derivative in both medicinal and synthetic chemistry.

Further research has delved into the pharmacokinetic and toxicological profiles of 5-(Methoxymethyl)-2-pyridinecarboxylic acid. Preclinical studies have shown promising results regarding its metabolic stability and low toxicity, making it a viable candidate for further drug development. However, challenges remain in optimizing its bioavailability and ensuring its efficacy in vivo. Ongoing studies are focused on addressing these issues through structural modifications and formulation improvements.

In conclusion, 5-(Methoxymethyl)-2-pyridinecarboxylic acid (CAS: 1286777-38-5) represents a valuable scaffold in the realm of chemical biology and pharmaceutical research. Its applications span from kinase inhibitor design to catalytic chemistry, highlighting its multifaceted utility. As research progresses, this compound is expected to play an increasingly important role in the discovery and development of new therapeutic agents. Future studies should continue to explore its potential and address the existing challenges to fully realize its benefits.